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Introduction to Antibody-Drug Conjugates (ADCs)
and the Critical Role of Potency Testing
Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted cancer therapies,

combining the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic

drugs.[1][2] This innovative approach allows for the precise delivery of chemotherapy agents

directly to tumor cells, thereby enhancing efficacy while minimizing systemic toxicity.[1] The

mechanism of action for an ADC involves several key steps: the ADC circulates in the

bloodstream and binds to a specific antigen on the surface of a cancer cell.[1][3] This binding

triggers the internalization of the ADC-antigen complex, typically through receptor-mediated

endocytosis.[1][4] Once inside the cell, the complex is trafficked to lysosomes, where the linker

connecting the antibody and the cytotoxic payload is cleaved, releasing the active drug.[1][5]

The released payload can then exert its cytotoxic effects, often by damaging DNA or interfering

with microtubule polymerization, ultimately leading to apoptosis or cell death.[4][5]

Potency assays are a regulatory requirement and a critical component of ADC development

and manufacturing.[6][7] They are designed to measure the biological activity of the ADC,

ensuring that each batch of the product is consistently effective.[6][7] For ADCs, potency is a

reflection of the entire process, from antigen binding and internalization to drug release and
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cytotoxicity.[6] Therefore, cell-based viability assays are indispensable tools for quantifying the

cytotoxic potential of ADCs and are integral to their development and quality control.[8][9]

Principles of Cell Viability Assays for ADC Potency
Testing
Cell viability assays are used to determine the number of living cells in a population after

exposure to a therapeutic agent like an ADC. Two of the most commonly employed assays in

this context are the MTT and the CellTiter-Glo assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) Assay
The MTT assay is a colorimetric method that measures the metabolic activity of cells as an

indicator of their viability.[10][11] The core principle of this assay lies in the ability of

mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow

tetrazolium salt, MTT, into a purple formazan product.[10][11][12] This conversion only occurs

in viable cells with intact mitochondrial function.[12] The resulting insoluble formazan crystals

are then solubilized, and the absorbance of the solution is measured using a

spectrophotometer, typically at a wavelength of 570-590 nm.[12] The intensity of the purple

color is directly proportional to the number of viable cells.[10][12]

CellTiter-Glo® Luminescent Cell Viability Assay
The CellTiter-Glo® assay is a luminescent method that quantifies the amount of adenosine

triphosphate (ATP) present in a cell population, which is a key indicator of metabolically active,

viable cells.[13][14][15] The assay utilizes a thermostable luciferase enzyme that, in the

presence of ATP and luciferin, catalyzes a reaction that produces light (luminescence).[13][14]

The amount of luminescence generated is directly proportional to the amount of ATP, and

therefore, to the number of viable cells in the culture.[13][16] The "add-mix-measure" format of

this assay makes it particularly amenable to high-throughput screening.[14][16]
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Choosing the appropriate cell viability assay is crucial for obtaining accurate and reproducible

ADC potency data. Both MTT and CellTiter-Glo have distinct advantages and disadvantages.

Feature MTT Assay
CellTiter-Glo®
Luminescent Assay

Principle

Measures metabolic activity via

reduction of tetrazolium salt by

mitochondrial

dehydrogenases.[12][17]

Quantifies ATP as an indicator

of metabolically active cells

using a luciferase reaction.[13]

[14][16]

Assay Endpoint Colorimetric (Absorbance).[8]
Luminescent (Light Emission).

[8]

Sensitivity Moderate.[8]
High; can detect as few as 15

cells.[15][18]

Linearity
Good, but can be dependent

on cell density.[8]

Excellent over a wide range of

cell numbers.[8]

Assay Time
Longer (2-5 hours), includes

formazan solubilization step.[8]
Shorter (10-30 minutes).[8]

Throughput

Moderate; additional

solubilization step can be

cumbersome for high-

throughput screening.

High; homogeneous "add-mix-

measure" format is ideal for

automated screening.[16][19]

Interference

Potential for interference from

colored compounds and

reducing agents.[12] The

formazan crystals require a

solubilization step which can

introduce variability.[12]

Less susceptible to

interference from colored

compounds.

Cost
Generally less expensive per

assay.[11]

Higher cost per assay

compared to colorimetric

methods.[8]
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Summary: For ADC potency testing, the CellTiter-Glo® assay often offers advantages in terms

of sensitivity, speed, and suitability for high-throughput applications.[20] Its luminescent readout

is generally less prone to interference than the colorimetric MTT assay. However, the MTT

assay remains a widely used and cost-effective method, particularly for smaller-scale

experiments.[11] The choice between the two will depend on the specific requirements of the

study, including throughput needs, sensitivity requirements, and budget constraints.

Experimental Protocols
MTT Assay Protocol for ADC Potency
This protocol is a guideline and should be optimized for specific cell lines and ADCs.

Materials:

Target cancer cell line

Complete cell culture medium

Antibody-Drug Conjugate (ADC)

MTT solution (5 mg/mL in sterile PBS)[12]

Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[8]

96-well clear, flat-bottom microplates

Microplate reader capable of measuring absorbance at 570 nm

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-

10,000 cells/well) in 100 µL of complete culture medium.[8] Incubate for 24 hours at 37°C in

a humidified 5% CO₂ incubator to allow for cell attachment.[8]

ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove

the existing medium from the cells and add 100 µL of the diluted ADC to the appropriate

wells. Include untreated control wells containing medium only.[8]
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Incubation: Incubate the plate for a duration relevant to the ADC's mechanism of action (e.g.,

72-120 hours).

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

protecting the plate from light.[8]

Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of

solubilization solution to each well to dissolve the purple formazan crystals.[8] Incubate the

plate at room temperature in the dark for at least 2 hours, or until the crystals are fully

dissolved.[8]

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

CellTiter-Glo® Luminescent Cell Viability Assay Protocol
for ADC Potency
This protocol is based on the manufacturer's instructions and should be optimized for specific

experimental conditions.

Materials:

Target cancer cell line

Complete cell culture medium

Antibody-Drug Conjugate (ADC)

CellTiter-Glo® Reagent

Opaque-walled 96-well plates (to prevent signal crosstalk)

Luminometer

Procedure:
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Cell Seeding: Seed cells into an opaque-walled 96-well plate at an optimal density in 100 µL

of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂

incubator.

ADC Treatment: Treat the cells with serial dilutions of the ADC. Include untreated control

wells.

Incubation: Incubate the plate for the desired duration (e.g., 72-120 hours).

Plate Equilibration: Equilibrate the plate to room temperature for approximately 30 minutes.

[13][16]

Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture

medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[13][16]

Cell Lysis: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[13][16]

Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the

luminescent signal.[13][16]

Luminescence Measurement: Measure the luminescence using a luminometer.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value.
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Figure 1: General mechanism of action of an Antibody-Drug Conjugate (ADC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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